Cas no 1086395-71-2 (2-Benzyl-2,7-diazaspiro[4.5]decane)

• Product Name: 2-Benzyl-2,7-diazaspiro[4.5]decane
• CAS No: 1086395-71-2
• MF: C₁₅H₂₂N₂
• MW: 230.348583698273
• MDL: MFCD11223500
• CID: 827892
• PubChem ID: 46835435
• Update Time: 2025-06-11

2-Benzyl-2,7-diazaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-2,7-diazaspiro[4.5]decane
• 2-benzyl-2,9-diazaspiro[4.5]decane
• QC-9808
• BCP27527
• SB22040
• SY027020
• ST24027776
• AM20020189
• 2,7-iazaspiro[4.5]ecane, 2-(phenylmethyl)-
• 2,7-Diazaspiro[4.5]decane, 2-(phenylmethyl)-
• P11111
• MFCD11223500
• 2-Benzyl-2 pound not7-diazaspiro[4.5]decane
• CS-0067268
• DTXSID90676399
• 1086395-71-2
• AKOS005145934
• AS-50790
• DB-025840
• 2-Benzyl-2,7-diazaspiro[4.5]decane

• MDL： MFCD11223500
• Inchi： 1S/C15H22N2/c1-2-5-14(6-3-1)11-17-10-8-15(13-17)7-4-9-16-12-15/h1-3,5-6,16H,4,7-13H2
• InChI Key： YLMCYUHQYITSIZ-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC2(CNCCC2)C1

Computed Properties

• Exact Mass: 230.17800
• Monoisotopic Mass: 230.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3
• XLogP3: 2.1

Experimental Properties

• Density: 1.07
• Boiling Point: 340.8℃ at 760 mmHg
• PSA: 15.27000
• LogP: 2.52880

Additional information on 2-Benzyl-2,7-diazaspiro[4.5]decane

Introduction to 2-Benzyl-2,7-diazaspiro[4.5]decane (CAS No. 1086395-71-2)

2-Benzyl-2,7-diazaspiro[4.5]decane, identified by the Chemical Abstracts Service Number (CAS No.) 1086395-71-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic amine derivative features a unique structural framework consisting of a benzyl-substituted nitrogen-containing spirocycle, which makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-Benzyl-2,7-diazaspiro[4.5]decane encompasses a spirocyclic core formed by the fusion of two rings: a piperazine-like nitrogen-containing ring and a decane backbone. The presence of two nitrogen atoms in the spirocycle introduces multiple hydrogen bonding sites and enhances its potential as a pharmacophore. Additionally, the benzyl group attached to the nitrogen atom provides additional functionalization possibilities, allowing for further derivatization to tailor its biological activity.

In recent years, there has been growing interest in spirocyclic compounds due to their unique physicochemical properties and potential applications in medicinal chemistry. Spirocycles are known for their rigid three-dimensional structures, which can improve binding affinity and selectivity in drug-receptor interactions. The nitrogen atoms in 2-Benzyl-2,7-diazaspiro[4.5]decane further enhance its potential as a scaffold for developing bioactive molecules.

One of the most compelling aspects of 2-Benzyl-2,7-diazaspiro[4.5]decane is its versatility in medicinal chemistry applications. Researchers have been exploring its potential as a precursor for designing novel therapeutic agents targeting various biological pathways. For instance, the compound's ability to form stable hydrogen bonds with biomolecules suggests its utility in developing kinase inhibitors or other enzyme-targeting drugs. The benzyl group also offers opportunities for further chemical modifications, such as alkylation or acylation, to enhance specific pharmacological properties.

Recent studies have highlighted the importance of spirocyclic compounds in addressing unmet medical needs. For example, derivatives of spirocyclic azines have shown promise in treating neurological disorders due to their ability to cross the blood-brain barrier efficiently. While 2-Benzyl-2,7-diazaspiro[4.5]decane itself has not yet been tested in clinical trials, its structural features align well with these findings, suggesting potential therapeutic applications in neurological and cardiovascular diseases.

The synthesis of 2-Benzyl-2,7-diazaspiro[4.5]decane involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The process typically begins with the formation of the spirocyclic core through intramolecular cyclization reactions, followed by functionalization with the benzyl group and other substituents as needed. Advanced synthetic techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to optimize the synthetic route and enhance scalability.

The pharmacological profile of 2-Benzyl-2,7-diazaspiro[4.5]decane is still under investigation, but preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human health conditions. The presence of multiple hydrogen bond donors and acceptors in its structure makes it an attractive candidate for designing molecules with high binding affinity and selectivity. Additionally, computational modeling studies have been used to predict potential interactions between 2-Benzyl-2,7-diazaspiro[4.5]decane and biological targets, providing insights into its mechanism of action.

In conclusion, 2-Benzyl-2,7-diazaspiro[4.5]decane (CAS No. 1086395-71-2) represents a fascinating compound with significant potential in pharmaceutical research and drug development。 Its unique structural features and versatile chemical properties make it an ideal candidate for further exploration in medicinal chemistry。 As research continues to uncover new applications for spirocyclic compounds， this molecule is poised to play a crucial role in advancing therapeutic strategies across multiple disease areas。